Cas no 96197-36-3 (1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid)

1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid structure
96197-36-3 structure
Product Name:1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid
CAS No:96197-36-3
MF:C13H12N2O2
MW:228.246582984924
MDL:MFCD08444490
CID:800132
PubChem ID:16227382
Update Time:2025-04-19

1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentapyrazolecarboxylicacid, 1,4,5,6-tetrahydro-1-phenyl-
    • 1-PHENYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
    • 1-phenyl-5,6-dihydro-4H-cyclopenta[c]pyrazole-3-carboxylic acid
    • CS-0242969
    • Z217165580
    • NS-02903
    • 96197-36-3
    • MFCD08444490
    • SCHEMBL20604173
    • CHEMBL4126440
    • DTXSID60585409
    • AKOS009102339
    • 1-phenyl-1H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
    • EN300-25737
    • 1-PHENYL-1,4,5,6-TETRAHYDROCYCLOPENTA[C]PYRAZOLE-3-CARBOXYLICACID
    • 1-PHENYL-4H,5H,6H-CYCLOPENTA[C]PYRAZOLE-3-CARBOXYLIC ACID
    • G54984
    • 1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid
    • MDL: MFCD08444490
    • Inchi: 1S/C13H12N2O2/c16-13(17)12-10-7-4-8-11(10)15(14-12)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,16,17)
    • InChI Key: GLJYJHLGZYJNJK-UHFFFAOYSA-N
    • SMILES: OC(C1C2CCCC=2N(C2C=CC=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 228.089877630g/mol
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.37
  • Boiling Point: 428.9°Cat760mmHg
  • Flash Point: 213.2°C
  • Refractive Index: 1.689

1-Phenyl-1H,4H,5H,6H-cyclopentacpyrazole-3-carboxylic Acid Pricemore >>

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